2-[1-(2-Fluorobenzyl)-2-piperazinyl]ethanol
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Overview
Description
2-[1-(2-Fluorobenzyl)-2-piperazinyl]ethanol is a chemical compound with the CAS Number: 819802-28-3 . It has a molecular weight of 238.31 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The linear formula of this compound is C13H19FN2O . The InChI code for this compound is 1S/C13H19FN2O/c14-13-4-2-1-3-11(13)10-16-7-6-15-9-12(16)5-8-17/h1-4,12,15,17H,5-10H2 .Scientific Research Applications
Synthesis and Chemical Properties
Research has demonstrated methodologies for synthesizing compounds structurally related to 2-[1-(2-Fluorobenzyl)-2-piperazinyl]ethanol, highlighting their significance in creating intermediates for pharmaceuticals. For instance, enantiomerically-enriched trichloromethyl-containing alcohols can be transformed into 1-substituted piperazinones, showcasing a method to synthesize important pharmaceutical intermediates, including fluorobenzyl derivatives, with maintained stereochemical integrity (Perryman et al., 2015). Similarly, the synthesis of 2-Chloro-1-[4-(2-fluorobenzyl)piperazin-1-yl]ethanone elucidates the molecular structure and confirms the chair conformation of the piperazine ring flanked by 1-(2-fluorobenzyl)piperazine (Zhang et al., 2011).
Molecular Structure Analysis
Extensive analysis has been conducted on the molecular structures of compounds related to this compound. For instance, the study of 2-[4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl]ethanol involves confirming its structure through optimized synthesis parameters, offering insights into the structural specifics and synthesis efficiency of related compounds (Wang Jin-peng, 2013). Additionally, spectroscopic and computational analyses, such as FT-IR, FT-Raman, UV, NMR, and molecular docking studies, provide detailed characterizations of these molecules, enhancing understanding of their electronic properties and potential interactions with biological targets (Subashini & Periandy, 2017).
Potential Therapeutic Uses
Although the request excludes drug use and dosage information, it's important to note that research into related compounds often investigates their potential therapeutic applications. For example, studies on novel PET (Positron Emission Tomography) fluorobenzyl piperazine derivatives for tumor imaging highlight the relevance of these compounds in developing diagnostic tools for melanoma and possibly other cancers (Taylor et al., 2013).
Safety and Hazards
properties
IUPAC Name |
2-[1-[(2-fluorophenyl)methyl]piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19FN2O/c14-13-4-2-1-3-11(13)10-16-7-6-15-9-12(16)5-8-17/h1-4,12,15,17H,5-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARVYERXWXRSNMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(CN1)CCO)CC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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